Cas no 66012-49-5 (Benzoic acid, 2,2'-[1,4-phenylenebis(methyleneoxy)]bis-, dimethyl ester)
66012-49-5 structure
Product Name:Benzoic acid, 2,2'-[1,4-phenylenebis(methyleneoxy)]bis-, dimethyl ester
CAS No:66012-49-5
MF:C24H22O6
MW:406.427887439728
CID:1706827
PubChem ID:14323673
Update Time:2025-04-21
Benzoic acid, 2,2'-[1,4-phenylenebis(methyleneoxy)]bis-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,2'-[1,4-phenylenebis(methyleneoxy)]bis-, dimethyl ester
- methyl 2-[[4-[(2-methoxycarbonylphenoxy)methyl]phenyl]methoxy]benzoate
- DTXSID30558923
- Dimethyl 2,2'-[1,4-phenylenebis(methyleneoxy)]dibenzoate
- 66012-49-5
- SCHEMBL10411181
-
- Inchi: 1S/C24H22O6/c1-27-23(25)19-7-3-5-9-21(19)29-15-17-11-13-18(14-12-17)16-30-22-10-6-4-8-20(22)24(26)28-2/h3-14H,15-16H2,1-2H3
- InChI Key: PVOFWKCSYMMMRF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C(=O)OC)CC1C=CC(=CC=1)COC1C=CC=CC=1C(=O)OC
Computed Properties
- Exact Mass: 406.14166
- Monoisotopic Mass: 406.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.06
Benzoic acid, 2,2'-[1,4-phenylenebis(methyleneoxy)]bis-, dimethyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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